4-Anilino-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

• IUPAC Name: 4-anilino-1-(4-chlorophenyl)-6-oxopyridazine-3-carbonitrile
• InChI: InChI=1S/C17H11ClN4O/c18-12-6-8-14(9-7-12)22-17(23)10-15(16(11-19)21-22)20-13-4-2-1-3-5-13/h1-10,20H
• InChI Key: YOPUZEQXSOOLQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC(=O)N(N=C2C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H11ClN4O
• Molecular Weight: 322.7 g/mol

Description

4-Anilino-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile (4-ACPC) is a synthetic compound that has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a small, water-soluble molecule that has been shown to interact with various biological systems in a number of ways. 4-ACPC has a number of advantages for laboratory experiments, but there are also some limitations that should be taken into account when using it. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Researchers have focused on the synthesis of new pyrimidines and condensed pyrimidines derivatives, including the reaction of similar compounds to produce dihydropyrimido[1,2-a]pyrimidine derivatives and thienopyrimidine derivatives, which were evaluated for their antimicrobial activity against Gram-positive and Gram-negative bacteria (Abdelghani et al., 2017). This indicates the potential of such compounds in developing new antimicrobial agents.

Chemical Reactivity and Biological Evaluation

• Another study explored the chemical reactivity and biological evaluation of novel pyrimidine derivatives, including their synthesis and reactions towards creating new compounds with potential bioactivity. This work highlights the versatility of pyrimidine carbonitriles in synthesizing biologically active molecules (Farouk, Ibrahim, & El-Gohary, 2021).

Synthesis of Heterocyclic Compounds

• The synthesis of novel heterocyclic compounds, including the generation of new pyrimidine-based heterocycles, has been a significant area of research. These compounds have been tested for their antibacterial activity, showing the potential of such chemical entities in pharmaceutical applications (Shehta & Abdel Hamid, 2019).

Development of Anti-inflammatory Agents

• There has been research into the synthesis and evaluation of anti-inflammatory activity of pyrimidine derivatives. These studies aim to develop new therapeutic agents for treating inflammation, showcasing the compound's utility in medicinal chemistry (Patil, Mohite, & Magdum, 2015).

Spectroscopic, Structural, and Antimicrobial Studies

• Studies have also focused on the spectroscopic, structural, thermal, and antimicrobial studies of pyridine derivatives, including their interaction with transition metals to form new complexes with enhanced antimicrobial activities (Sadeek et al., 2015).